![molecular formula C9H15NO2 B2723026 Ethyl 2-azabicyclo[4.1.0]heptane-1-carboxylate CAS No. 1250993-25-9](/img/structure/B2723026.png)
Ethyl 2-azabicyclo[4.1.0]heptane-1-carboxylate
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Overview
Description
Ethyl 2-azabicyclo[4.1.0]heptane-1-carboxylate is a chemical compound that contains a total of 28 bonds, including 13 non-H bonds, 1 multiple bond, 3 rotatable bonds, 1 double bond, and 1 three-membered ring, 1 six-membered ring, and 1 seven-membered ring .
Synthesis Analysis
The synthesis of similar structures has been achieved through various methods. For instance, an asymmetric approach to bicyclo[2.2.1]heptane-1-carboxylates has been realized via a formal [4 + 2] cycloaddition reaction enabled by organocatalysis . This reaction permits rapid access to a wide range of bicyclo[2.2.1]heptane-1-carboxylates in a highly enantioselective manner from simple starting materials under mild and operationally simple conditions .Molecular Structure Analysis
The molecular structure of Ethyl 2-azabicyclo[4.1.0]heptane-1-carboxylate is characterized by a total of 28 bonds, including 13 non-H bonds, 1 multiple bond, 3 rotatable bonds, 1 double bond, and 1 three-membered ring, 1 six-membered ring, and 1 seven-membered ring .Scientific Research Applications
Construction of Oxygenated 2-azabicyclo [2.2.1]heptanes
This compound can be used in the construction of oxygenated 2-azabicyclo [2.2.1]heptanes via palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes . This reaction proceeds efficiently with a broad array of substrates. The products could be further functionalized to build up a library of bridged aza-bicyclic structures .
2. Versatile Synthetic Platform Based on Bicyclo [4.1.0]heptenes Ethyl 2-azabicyclo[4.1.0]heptane-1-carboxylate can serve as a versatile synthetic platform based on Bicyclo [4.1.0]heptenes . These molecules can undergo a variety of ring-opening reactions given that the release of the cyclopropyl ring strain may serve as a thermodynamic driving force for reactions .
3. Preparation of 6-Functionalized Azabicyclo [4.1.0]heptane-derived Building Blocks A convenient methodology for the preparation of 6-functionalized azabicyclo [4.1.0]heptane-derived building blocks is developed . The common synthetic precursor – tert-butyl 6- (hydroxymethyl)-3-azabicyclo [4.1.0]heptane-3-carboxylate was obtained in 4 steps starting from readily available 4-hydroxymethyl pyridine .
Future Directions
The development of enantioselective approaches to functionalized bicyclo[2.2.1]heptanes is critical for target-oriented and diversity-oriented syntheses of related biologically significant molecules, and therefore it is highly desirable for relevant drug discovery . The future directions for Ethyl 2-azabicyclo[4.1.0]heptane-1-carboxylate could include further exploration of its synthesis, properties, and potential applications.
properties
IUPAC Name |
ethyl 2-azabicyclo[4.1.0]heptane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO2/c1-2-12-8(11)9-6-7(9)4-3-5-10-9/h7,10H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMUOCTUQHPUAAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C12CC1CCCN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-azabicyclo[4.1.0]heptane-1-carboxylate | |
CAS RN |
1250993-25-9 |
Source
|
Record name | ethyl 2-azabicyclo[4.1.0]heptane-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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